Cas no 1504516-05-5 (1-(pentan-3-yl)-1H-imidazo[4,5-c]pyridine-2-thiol)

• Product Name: 1-(pentan-3-yl)-1H-imidazo[4,5-c]pyridine-2-thiol
• CAS No: 1504516-05-5
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 6209234
• PubChem ID: 79296084
• Update Time: 2025-07-29

1-(pentan-3-yl)-1H-imidazo[4,5-c]pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1504516-05-5
• AKOS017848619
• EN300-800057
• 1-(pentan-3-yl)-1H-imidazo[4,5-c]pyridine-2-thiol

• Inchi： 1S/C11H15N3S/c1-3-8(4-2)14-10-5-6-12-7-9(10)13-11(14)15/h5-8H,3-4H2,1-2H3,(H,13,15)
• InChI Key： CKWKSTANKIGUQH-UHFFFAOYSA-N
• SMILES： S=C1NC2C=NC=CC=2N1C(CC)CC

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines